Cas no 63245-05-6 (1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-)
63245-05-6 structure
Product Name:1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-
CAS No:63245-05-6
MF:C11H24NO2
MW:202.313763618469
CID:1649519
PubChem ID:14795080
Update Time:2025-04-21
1-Heptanaminium, 7-carboxy-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-
- 7-carboxyheptyl(trimethyl)azanium
- DTXSID50564147
- SCHEMBL5533506
- 7-Carboxy-N,N,N-trimethylheptan-1-aminium
- 63245-05-6
-
- Inchi: 1S/C11H23NO2/c1-12(2,3)10-8-6-4-5-7-9-11(13)14/h4-10H2,1-3H3/p+1
- InChI Key: NTXQYUMKCORYOY-UHFFFAOYSA-O
- SMILES: OC(CCCCCCC[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 202.18082
- Monoisotopic Mass: 202.180704008g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
1-Heptanaminium, 7-carboxy-N,N,N-trimethyl- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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